Cas no 400083-77-4 (ethyl 5-sulfanyl-2-sulfanylidene-2H-1,3-dithiole-4-carboxylate)

• Product Name: ethyl 5-sulfanyl-2-sulfanylidene-2H-1,3-dithiole-4-carboxylate
• CAS No: 400083-77-4
• MF: C₆H₆O₂S₄
• MW: 238.370636463165
• MDL: MFCD02571817
• CID: 5228460
• Update Time: 2026-03-07

ethyl 5-sulfanyl-2-sulfanylidene-2H-1,3-dithiole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-sulfanyl-2-sulfanylidene-2H-1,3-dithiole-4-carboxylate

• MDL： MFCD02571817
• Inchi： 1S/C6H6O2S4/c1-2-8-4(7)3-5(9)12-6(10)11-3/h9H,2H2,1H3
• InChI Key： VXCYDSPJGRADOV-UHFFFAOYSA-N
• SMILES： S1C(S)=C(C(OCC)=O)SC1=S

Additional information on ethyl 5-sulfanyl-2-sulfanylidene-2H-1,3-dithiole-4-carboxylate

Professional Introduction to Ethyl 5-sulfanyl-2-sulfanylidene-2H-1,3-dithiole-4-carboxylate (CAS No. 400083-77-4)

Ethyl 5-sulfanyl-2-sulfanylidene-2H-1,3-dithiole-4-carboxylate (CAS No. 400083-77-4) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique sulfur-rich structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and materials.

The molecular structure of Ethyl 5-sulfanyl-2-sulfanylidene-2H-1,3-dithiole-4-carboxylate consists of a dithiole core substituted with sulfanyl and carboxylate functional groups. This architecture imparts remarkable stability and reactivity, making it an attractive building block for synthetic chemistry. The presence of multiple sulfur atoms enhances its interaction with biological targets, which is a crucial factor in drug design.

In recent years, there has been a growing interest in sulfur-containing heterocycles due to their diverse biological activities. Studies have demonstrated that compounds with dithiole motifs exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of sulfur atoms in Ethyl 5-sulfanyl-2-sulfanylidene-2H-1,3-dithiole-4-carboxylate allows for selective binding to biological receptors, which could be exploited for the development of targeted therapies.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. Researchers have explored its utility as a precursor for synthesizing more complex molecules with enhanced pharmacological profiles. The carboxylate group provides a versatile handle for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility has opened up new avenues for drug discovery and development.

The synthesis of Ethyl 5-sulfanyl-2-sulfanylidene-2H-1,3-dithiole-4-carboxylate involves multi-step organic reactions that highlight the compound's synthetic accessibility. Despite the complexity of the synthesis, recent advances in catalytic methods have made it more efficient and scalable. These improvements have not only facilitated laboratory-scale investigations but also paved the way for industrial applications.

From a materials science perspective, the unique electronic and steric properties of this compound make it suitable for applications beyond pharmaceuticals. For instance, its ability to form stable coordination complexes with metal ions has been explored in catalysis and material design. The sulfur-rich environment created by the dithiole core can stabilize reactive intermediates, potentially leading to novel catalytic systems.

The potential applications of Ethyl 5-sulfanyl-2-sulfanylidene-2H-1,3-dithiole-4-carboxylate extend to nanotechnology and advanced materials. Its molecular structure allows for self-assembled architectures, which could be utilized in the development of supramolecular systems. These systems have implications in drug delivery, sensors, and electronic devices.

In conclusion, Ethyl 5-sulfanyl-2-sulfanylidene-2H-1,3-dithiole-4-carboxylate (CAS No. 400083-77-4) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and promising biological activities position it as a key player in future research and development efforts. As our understanding of its properties continues to grow, so too will its potential applications in medicine and materials science.